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Compound of Interest

Compound Name:
1-(2,4-Dihydroxy-3-

methylphenyl)ethanone

Cat. No.: B1582057 Get Quote

The molecular formula C9H10O3 represents a multitude of structural isomers, each possessing

unique chemical and physical properties that dictate its behavior and application. This diversity

arises from the various possible arrangements of atoms and functional groups, including

aldehydes, ketones, esters, ethers, and carboxylic acids, often situated on a benzene ring. For

researchers and drug development professionals, understanding the distinct characteristics of

each isomer is paramount for identification, purification, and application. This guide provides an

in-depth analysis of three prominent and structurally diverse isomers: the preservative

Ethylparaben, the flavoring agent Veratraldehyde, and the bioactive ginger-derived

compound[1]-Shogaol. We will explore their core properties, analytical characterization

methodologies, and safety considerations.

Isomer Focus 1: Ethylparaben (Ethyl 4-
hydroxybenzoate)
Ethylparaben, the ethyl ester of p-hydroxybenzoic acid, is a member of the paraben family,

widely utilized for its antimicrobial properties in cosmetics, pharmaceuticals, and food products.

[2] Its efficacy is rooted in its ability to disrupt microbial cellular membranes.[2]

Structure and Chemical Identity
IUPAC Name: Ethyl 4-hydroxybenzoate

CAS Number: 120-47-8
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Chemical Class: Phenolic Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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